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Compound of Interest

Compound Name: Dihydro-beta-ionol

Cat. No.: B1595605 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Dihydro-beta-ionol. This guide

provides immediate, essential safety protocols, operational plans, and disposal procedures to

foster a secure and efficient research environment.

Quantitative Data Summary
A clear understanding of a chemical's physical and chemical properties is the foundation of

safe handling. The following table summarizes key quantitative data for Dihydro-beta-ionol.

Property Value Source

Molecular Formula C13H24O [1]

Molecular Weight 196.33 g/mol [1]

Boiling Point 234.0 °C at 760.00 mm Hg [1]

Melting Point
38.0 to 40.0 °C at 760.00 mm

Hg
[1]

Flash Point > 93.33 °C (> 200.00 °F) TCC [2]

Solubility

Soluble in common organic

solvents; 10.43 mg/L in water

at 25 °C (estimated)

[1][2]
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Personal Protective Equipment (PPE)
When handling Dihydro-beta-ionol, appropriate personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

1. Eye and Face Protection:

Wear protective goggles or a face shield to prevent splashes to the eyes.[3][4]

2. Skin Protection:

Gloves: Chemical-resistant gloves are required.[3][4]

Lab Coat: A lab coat or other suitable protective clothing must be worn.[3][4]

3. Respiratory Protection:

Work in a well-ventilated area.[3][4]

If exposure limits are likely to be exceeded or if irritation is experienced, a NIOSH/MSHA-

approved air-purifying respirator with an organic vapor cartridge or canister should be worn.

[3] For high airborne contaminant concentrations, a positive-pressure supplied-air respirator

may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Dihydro-beta-ionol is crucial for maintaining a safe

laboratory environment.

Pre-Operational Checks:

Ensure that a safety data sheet (SDS) for Dihydro-beta-ionol is readily accessible.

Verify that all necessary PPE is available and in good condition.

Confirm that emergency equipment, such as an eyewash station and safety shower, is

accessible and operational.[3]

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
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Handling Procedures:

Use in a well-ventilated area and keep containers tightly closed when not in use.[3][4]

Avoid contact with skin, eyes, and clothing.[3][5]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Use only non-sparking tools and take precautionary measures against static discharge.[3]

Do not eat, drink, or smoke when using this product.[3]

Post-Operational Cleanup:

Wash hands and any exposed skin thoroughly with soap and water after handling.[5]

Clean the work area and any equipment used.

Store Dihydro-beta-ionol in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong acids, alkalis, or oxidizing agents.[3][4]

Disposal Plan
Proper disposal of Dihydro-beta-ionol and its containers is critical to prevent environmental

contamination. Dihydro-beta-ionol is toxic to aquatic life with long-lasting effects.[5][6]

Waste Collection:

Collect waste Dihydro-beta-ionol and contaminated materials (e.g., gloves, absorbent

pads) in a designated, labeled, and sealed container.

Disposal Method:

Dispose of waste in accordance with local, regional, and national regulations.[3][5]

Avoid releasing into drainage systems and the environment.[3][5]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[3] The material can be disposed of by a licensed chemical destruction plant or by
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controlled incineration with flue gas scrubbing.[7]

Emergency Procedures
In the event of an accidental spill or exposure, immediate and appropriate action is essential.

Spill Response:

Remove all sources of ignition.[3]

Ensure adequate ventilation.[3]

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spillage using sand, earth, or other inert absorbent material.[3]

Collect the absorbed material into a suitable container for disposal.[4]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, seek

medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If skin irritation persists, seek medical advice.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek medical attention if

irritation persists.[3][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical advice.

[3][4]

Visual Guides
To further clarify the procedural workflows, the following diagrams illustrate the safe handling

process and emergency response protocols for Dihydro-beta-ionol.
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Caption: Safe handling workflow for Dihydro-beta-ionol.
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Caption: Emergency response plan for Dihydro-beta-ionol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1595605?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595605?utm_src=pdf-body
https://www.benchchem.com/product/b1595605?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Dihydro-beta-ionol | C13H24O | CID 579336 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. dihydro-beta-ionol, 3293-47-8 [thegoodscentscompany.com]

3. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

4. chemicalbull.com [chemicalbull.com]

5. tcichemicals.com [tcichemicals.com]

6. mu-intel.com [mu-intel.com]

7. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Dihydro-
beta-ionol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595605#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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